3,5-dichloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-ethoxy-N-(thiophen-2-ylmethyl)benzamide

• Molecular Formula: C18H19Cl2NO4S2
• Molecular Weight: 448.4 g/mol
• IUPAC Name: 3,5-dichloro-N-(1,1-dioxothiolan-3-yl)-4-ethoxy-N-(thiophen-2-ylmethyl)benzamide
• InChI: InChI=1S/C18H19Cl2NO4S2/c1-2-25-17-15(19)8-12(9-16(17)20)18(22)21(10-14-4-3-6-26-14)13-5-7-27(23,24)11-13/h3-4,6,8-9,13H,2,5,7,10-11H2,1H3
• InChI Key: ANBNGDJQGSFIBE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1Cl)C(=O)N(CC2=CC=CS2)C3CCS(=O)(=O)C3)Cl

Description

This benzamide derivative features a 3,5-dichloro-4-ethoxy-substituted benzene core, with two distinct N-substituents: a 1,1-dioxidotetrahydrothiophen-3-yl group and a thiophen-2-ylmethyl moiety. The tetrahydrothiophene dioxide ring introduces sulfone functionality, which may enhance metabolic stability, while the thiophene-methyl group contributes to lipophilicity.

Comparison with Similar Compounds

Structural Analogs and Substituent Variations

4-Butoxy-3,5-dichloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-[(3-methylthiophen-2-yl)methyl]benzamide (CAS 880392-96-1)

• Key Differences :
  • Alkoxy Group : Butoxy (C₄H₉O) vs. ethoxy (C₂H₅O) at position 4.
  • Thiophene Substituent : 3-Methylthiophen-2-ylmethyl vs. unsubstituted thiophen-2-ylmethyl.
• Impact: The longer butoxy chain increases molecular weight (490.5 vs. The 3-methyl group on the thiophene ring may sterically hinder interactions with target proteins compared to the unsubstituted analog .

Etobenzanid (N-(2,3-Dichlorophenyl)-4-(ethoxymethoxy)benzamide)

• Key Differences :
  • Substituent Pattern : Ethoxymethoxy (CH₂OCH₂CH₃) at position 4 vs. ethoxy (OCH₂CH₃).
  • Chlorine Positions : 2,3-Dichloro vs. 3,5-dichloro on the benzene ring.
• Impact :
  • Ethoxymethoxy introduces an additional oxygen atom, increasing polarity and hydrogen-bonding capacity.
  • The 2,3-dichloro configuration in etobenzanid may alter binding affinity compared to the 3,5-dichloro arrangement, which is more symmetric and could favor planar interactions with hydrophobic pockets .

Sulfentrazone (N-(2,4-Dichloro-5-(4-(difluoromethyl)-4,5-dihydro-3-methyl-5-oxo-1H-1,2,4-triazol-1-yl)phenyl)methanesulfonamide)

• Key Differences :
  • Core Structure : Triazole-sulfonamide vs. benzamide.
  • Substituents : Difluoromethyl-triazole and methanesulfonamide vs. tetrahydrothiophene dioxide and thiophen-2-ylmethyl.
• Impact :
  • The triazole ring in sulfentrazone provides a rigid, aromatic scaffold, while the benzamide core offers conformational flexibility.
  • Sulfonamide and sulfone groups both act as electron-withdrawing groups, but sulfentrazone’s difluoromethyl group may enhance bioavailability through fluorophilic interactions .

Table 1: Key Properties of Selected Compounds

Compound Name	Molecular Formula	Molecular Weight	Notable Substituents	Potential Applications
Target Compound	C₂₀H₂₁Cl₂NO₄S₂	~463.4	3,5-Cl₂, 4-OEt, tetrahydrothiophene dioxide	Agrochemical/Pharmaceutical
CAS 880392-96-1	C₂₁H₂₅Cl₂NO₄S₂	490.5	4-OBu, 3-Me-thiophene	Research chemical
Etobenzanid	C₁₅H₁₃Cl₂NO₃	334.2	2,3-Cl₂, 4-OCH₂OCH₂CH₃	Herbicide
Sulfentrazone	C₁₁H₁₀Cl₂F₂N₄O₃S	413.2	Triazole, difluoromethyl, sulfonamide	Herbicide

Preparation Methods

Synthesis of 3,5-Dichloro-4-ethoxybenzoic Acid

This intermediate is typically synthesized via sequential functionalization of benzoic acid:

• Ethoxylation : Selective ethoxy substitution at the para position using ethyl bromide or diethyl sulfate under alkaline conditions.

• Dichlorination : Electrophilic chlorination at the 3- and 5-positions using chlorine gas or sulfuryl chloride in the presence of Lewis acids like FeCl₃.

Synthesis of N-(1,1-Dioxidotetrahydrothiophen-3-yl)-N-(thiophen-2-ylmethyl)amine

This diamino component requires two sequential alkylation steps:

• Sulfone Formation : Oxidation of tetrahydrothiophen-3-amine to the 1,1-dioxide derivative using hydrogen peroxide or meta-chloroperbenzoic acid (mCPBA).

• Thiophenemethylation : Alkylation of the sulfone-bearing amine with thiophen-2-ylmethyl bromide or chloride in dimethylformamide (DMF) using potassium carbonate as a base.

Amide Bond Formation Strategies

Coupling the benzoic acid derivative with the diamino component is critical. Three predominant methods are explored:

Acid Chloride Route

• Activation : Treatment of 3,5-dichloro-4-ethoxybenzoic acid with thionyl chloride (SOCl₂) or oxalyl chloride to form the corresponding acid chloride.

• Coupling : Reaction with the diamino compound in dichloromethane (DCM) or tetrahydrofuran (THF) at 0–25°C, using triethylamine (TEA) as a base.

Typical Conditions :

• Solvent: DCM or THF

• Base: TEA (2.5 equiv)

• Temperature: 0°C → 25°C

• Yield: 70–85%

Coupling Reagent-Mediated Synthesis

Modern protocols favor reagents like HATU or EDCl/HOBt to minimize side reactions:

• Activation : Mixing the benzoic acid with HATU (1.1 equiv) and DIPEA (3 equiv) in DMF.

• Amination : Adding the diamino component and stirring at 25–40°C for 12–24 hours.

Optimized Parameters :

• Solvent: DMF

• Temperature: 40°C

• Yield: 88–92%

One-Pot Sequential Alkylation-Coupling

A streamlined approach involves in situ generation of the diamino component:

• Alkylation : Reacting tetrahydrothiophen-3-amine with thiophen-2-ylmethyl bromide in DMF/K₂CO₃ at 60°C.

• Oxidation : Treating the intermediate with H₂O₂/acetic acid to form the sulfone.

• Coupling : Direct addition of activated benzoic acid derivative without isolation.

Advantages :

• Reduced purification steps

• Overall yield: 75–80%

Reaction Optimization and Challenges

Solvent and Base Selection

• DMF outperforms THF and acetonitrile in coupling efficiency due to superior solubility of intermediates.

• Potassium carbonate is preferred over sodium carbonate for alkylation steps, as it minimizes hydrolysis of thiophenemethyl halides.

Temperature and Time Dependencies

• Amide coupling : Elevated temperatures (40–60°C) accelerate reaction rates but risk racemization. A balance is achieved at 40°C.

• Alkylation : Reactions at 60–65°C for 4–6 hours maximize yields while avoiding degradation.

Byproduct Formation and Mitigation

• N-Oxidation : Controlled use of oxidizing agents (e.g., H₂O₂) prevents over-oxidation of the tetrahydrothiophene ring.

• Di-alkylation : Stoichiometric control (1:1 ratio of amine to alkylating agent) minimizes N,N-dialkylated impurities.

Purification and Characterization

Crystallization Techniques

• Solvent Pairing : Ethyl acetate/n-hexane mixtures (3:1) yield high-purity crystals (≥98% by HPLC).

• Temperature Gradients : Gradual cooling from reflux to 0°C enhances crystal uniformity.

Chromatographic Methods

• Flash Chromatography : Silica gel eluted with DCM/methanol (95:5) removes polar impurities.

• HPLC Analysis :

  • Column: C18 reverse-phase

  • Mobile phase: Acetonitrile/water (70:30)

  • Retention time: 8.2 minutes

Spectroscopic Characterization

• ¹H NMR (400 MHz, CDCl₃): δ 7.45 (s, 2H, aryl-Cl), 4.10 (q, 2H, OCH₂CH₃), 3.85–3.70 (m, 4H, tetrahydrothiophene-SO₂).

• HRMS : [M+H]⁺ calculated for C₂₁H₂₂Cl₂N₂O₄S₂: 513.0521; found: 513.0518.

Industrial-Scale Considerations

Cost-Effective Reagents

• Thionyl chloride is favored over oxalyl chloride for acid activation due to lower cost and easier handling.

• Recyclable solvents : DMF recovery via distillation reduces waste .

Q & A

Basic: What are the critical structural features influencing the bioactivity of this compound?

The compound's bioactivity is attributed to its unique combination of functional groups:

• Dual chlorine substituents at the 3,5-positions on the benzamide core enhance electron-withdrawing effects, potentially improving binding to biological targets .
• The tetrahydrothiophene-1,1-dioxide moiety introduces sulfone groups, which improve solubility and metabolic stability compared to non-oxidized thiophenes .
• The ethoxy group at position 4 may modulate lipophilicity and steric interactions, affecting membrane permeability .
• N-(thiophen-2-ylmethyl) substitution introduces a heteroaromatic group that could engage in π-π stacking or hydrogen bonding with target proteins .

Methodological Insight : Comparative studies with analogs (e.g., methoxy vs. ethoxy derivatives) suggest that subtle structural changes significantly alter activity profiles. For example, replacing ethoxy with methoxy reduces analgesic efficacy by ~40% in related benzamides .

Basic: What synthetic routes are recommended for this compound?

The synthesis typically involves multi-step protocols:

Core Benzamide Formation :

• React 3,5-dichloro-4-ethoxybenzoic acid with thionyl chloride to form the acyl chloride, followed by coupling with 1,1-dioxidotetrahydrothiophen-3-amine .
• Key Reagents : Thionyl chloride (for activation), triethylamine (as a base), and anhydrous dichloromethane (solvent) .

N-Alkylation :

• Introduce the thiophen-2-ylmethyl group via alkylation using a bromomethylthiophene derivative under basic conditions (e.g., K₂CO₃ in DMF) .

Optimization :

• Control reaction temperature (60–80°C) and stoichiometry (1:1.2 molar ratio of amine to alkylating agent) to minimize byproducts .

Validation : Purity is confirmed via HPLC (>95%), and structural integrity is verified using ¹H/¹³C NMR and high-resolution mass spectrometry .

Basic: Which characterization techniques are essential for confirming its structure?

• Nuclear Magnetic Resonance (NMR) :
  • ¹H NMR identifies proton environments (e.g., ethoxy CH₃ at δ 1.3–1.5 ppm; thiophene protons at δ 6.8–7.2 ppm) .
  • ¹³C NMR confirms carbonyl (C=O) at ~168 ppm and sulfone (SO₂) carbons at ~55 ppm .
• X-ray Crystallography :
  • SHELX software (e.g., SHELXL) resolves absolute configuration and bond angles, critical for structure-activity relationship (SAR) studies .
• Mass Spectrometry (MS) :
  • ESI-MS detects the molecular ion peak ([M+H]⁺) and fragments, ensuring correct molecular weight .

Advanced: How can researchers resolve contradictions in biological activity data between structural analogs?

Contradictions often arise from differences in assay conditions or substituent effects. For example:

• Case Study : A methoxy analog () showed weaker anticancer activity than the ethoxy derivative. This discrepancy was traced to reduced metabolic stability in the methoxy compound under physiological pH .
• Resolution Strategy :
  • Standardize assays (e.g., use identical cell lines and incubation times).
  • Perform pharmacokinetic studies (e.g., plasma stability, CYP450 metabolism) to identify degradation pathways .
  • Use computational tools (e.g., molecular dynamics simulations) to model interactions with biological targets .

Advanced: What computational approaches are effective for studying its target interactions?

• Density Functional Theory (DFT) :
  • Predicts electron density distribution and reactive sites (e.g., nucleophilic attack at the benzamide carbonyl) .
• Molecular Docking :
  • AutoDock Vina or Schrödinger Suite models binding modes with enzymes (e.g., kinases or proteases). For this compound, the thiophene-methyl group shows strong van der Waals interactions with hydrophobic enzyme pockets .
• ADMET Prediction :
  • SwissADME estimates properties like logP (predicted ~3.2) and blood-brain barrier permeability, guiding lead optimization .

Advanced: How to design SAR studies for optimizing bioactivity?

Variation of Substituents :

• Synthesize analogs with halogens (F, Br) at positions 3/5 or alkyl groups (methyl, ethyl) on the ethoxy chain .

Biological Testing :

• Screen against target panels (e.g., cancer cell lines, microbial strains) using dose-response assays (IC₅₀/EC₅₀ determination) .

Data Analysis :

• Use Hansch analysis to correlate substituent hydrophobicity (π values) with activity. For example, larger alkyl groups may improve membrane penetration but reduce solubility .